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Compound of Interest

Compound Name: Vinyl Chloride

Cat. No.: B610161

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) to assist researchers, scientists, and drug development professionals in
preventing and mitigating fouling in reactors used for vinyl chloride synthesis.

Troubleshooting Guides

Issue: Rapid increase in reactor pressure drop and decrease in heat transfer efficiency.
Q1: What are the primary causes of fouling in our vinyl chloride synthesis reactor?

Al: The most common cause of fouling in vinyl chloride synthesis, particularly during the
thermal cracking of ethylene dichloride (EDC) to vinyl chloride monomer (VCM), is the
formation of coke deposits on the reactor's inner surfaces.[1][2][3] This phenomenon is
exacerbated by high temperatures and the presence of impurities in the feed. Fouling can also
occur in the oxychlorination and purification stages due to the formation of polymeric materials
and the presence of contaminants like ferric chloride.[4]

Q2: How can we identify the type of fouling in our reactor?

A2: Identifying the type of fouling typically requires offline analysis of the deposits. Coke is a
black, carbonaceous material that is often hard and adherent.[1][2] Polymeric fouling may
appear as a more rubbery or plastic-like deposit. A visual inspection during shutdown and
chemical analysis of the foulant can confirm its composition.
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Q3: What immediate actions can be taken to mitigate severe fouling during a run?

A3: If severe fouling is impacting reactor performance, a reduction in the EDC feed rate may be
necessary to compensate for the increased pressure drop.[1] In some cases, a controlled "hot
decoke" procedure, where a mixture of steam and air is introduced at an elevated temperature
to burn off the coke, can be performed, though this requires a temporary halt in production.[1]

[2]
Issue: Reduced VCM yield and selectivity.
Q4: Can reactor fouling affect the yield and selectivity of our VCM synthesis?

A4: Yes. Coke formation acts as a thermal insulator, reducing heat transfer to the process fluid.
[1][2] This can lead to suboptimal reaction temperatures, which in turn can decrease the
conversion of EDC and the selectivity towards VCM, leading to the formation of undesirable
byproducts.[3]

Q5: We suspect catalyst deactivation in our oxychlorination reactor is contributing to fouling.
What are the potential causes?

A5: Catalyst deactivation in the oxychlorination process can be caused by impurities in the feed
streams, such as ferric chloride, which can lead to coke formation.[4] Excess hydrogen chloride
in the feed can also lead to catalyst deactivation.

Frequently Asked Questions (FAQs)

Q6: What are the most effective preventative measures against coke formation in the EDC
cracking furnace?

A6: The most effective preventative measures include:

o Use of Chemical Inhibitors: Introducing coke inhibitors, such as phosphines or phosphites,
into the EDC feed can significantly reduce the rate of coke formation.[5]

» Application of Anti-Fouling Coatings: Coating the reactor's internal surfaces with inert
materials can create a barrier that prevents coke from adhering.
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» Process Optimization: Maintaining optimal operating conditions, such as temperature and
residence time, and ensuring high purity of the EDC feed can minimize coke formation.[3]

Q7: Are there any commercially available anti-fouling agents specifically for VCM reactors?

A7: Yes, various chemical suppliers offer anti-fouling agents. For example, certain
organophosphorus compounds have been patented for their effectiveness as coke inhibitors in
EDC-VCM furnaces.[1][5] It is recommended to consult with chemical suppliers to identify the
most suitable agent for your specific process conditions.

Q8: How often should the reactor be cleaned to prevent significant fouling?

A8: The frequency of cleaning, or "decoking,"” depends on the severity of fouling, which is
influenced by factors such as feed purity and operating conditions.[2] In some cases, reactors
may need to be decoked every 6 to 12 months.[2] Regular monitoring of pressure drop and
heat transfer performance can help determine the optimal cleaning schedule.

Data Presentation

Table 1: Effect of Coke Inhibitors on Coke Formation in EDC Cracking

Concentrati
. Coke EDC VCM
Inhibitor on (ppm by . . .
] ] Reduction Conversion  Selectivity Reference
Type weight in
(%) (%) (%)
EDC feed)
) Not Not
Phosphine- o o
20 - 200 Up to 50% significantly significantly [5]
based
affected affected
Phosphite- . Significant N
Not specified ) ~65% Not specified [1]
based reduction
Boron-based
500 >50% Not affected Not affected [2]
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Experimental Protocols
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Protocol 1: Application of Chemical Coke Inhibitors (Continuous Injection)

Objective: To continuously inhibit coke formation in an EDC cracking furnace using a chemical
inhibitor.

Materials:

Ethylene Dichloride (EDC) feed

Phosphine-based or Phosphite-based coke inhibitor

High-pressure injection pump

Storage vessel for the inhibitor solution
Methodology:

» Prepare a solution of the coke inhibitor in a suitable solvent or directly in a side stream of the
EDC feed, according to the manufacturer's recommendations.

e The recommended addition rate for phosphine inhibitors typically ranges from 1 to 5000 ppm
based on the EDC feed rate by weight, with a preferred range of 10 to 1000 ppm and an
optimal range of 20 to 200 ppm.[5]

o Utilize a high-pressure injection pump to continuously introduce the inhibitor solution into the
main EDC feed line upstream of the cracking furnace's convection section.

o Ensure proper mixing of the inhibitor with the EDC feed before it enters the high-temperature
radiant section of the furnace.

» Monitor reactor performance parameters such as pressure drop, tube metal temperatures,
and VCM vyield to assess the effectiveness of the inhibitor.

Mandatory Visualization
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Fouling Symptoms Observed
(Increased AP, Decreased Heat Transfer)

Initial Assessment:
- Review Operating Data
- Check Feed Quality

l

Is Fouling Severe?

Yes

Immediate Actions:
- Reduce Feed Rate

- Consider Hot Decoke

Offline Analysis:
- Visual Inspection
- Sample Foulant for Analysis
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Identify Root Cause:
- Coke Formation?
- Polymeric Fouling?
- Catalyst Deactivation?

Implement Preventative Measures

[Use Chemical Inhibitors [Apply Anti-Fouling Coatinga Optimize Process Conditiona

Monitor Reactor Performance

Click to download full resolution via product page

Caption: Troubleshooting workflow for fouling in VCM reactors.
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Caption: Simplified pathway of coke formation during EDC cracking.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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